9-[4-(Benzyloxy)phenyl]-3,3,6,6-tetramethyl-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione

• Molecular Formula: C30H32O4
• Molecular Weight: 456.6 g/mol
• IUPAC Name: 3,3,6,6-tetramethyl-9-(4-phenylmethoxyphenyl)-4,5,7,9-tetrahydro-2H-xanthene-1,8-dione
• InChI: InChI=1S/C30H32O4/c1-29(2)14-22(31)27-24(16-29)34-25-17-30(3,4)15-23(32)28(25)26(27)20-10-12-21(13-11-20)33-18-19-8-6-5-7-9-19/h5-13,26H,14-18H2,1-4H3
• InChI Key: AQCGLLJIJDLFHF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(C3=C(O2)CC(CC3=O)(C)C)C4=CC=C(C=C4)OCC5=CC=CC=C5)C(=O)C1)C

Description

9-[4-(Benzyloxy)phenyl]-3,3,6,6-tetramethyl-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione is a xanthene dione derivative characterized by a benzyloxy-substituted phenyl ring at the 9-position and a fused bicyclic framework with four methyl groups at the 3- and 6-positions. Xanthene diones are synthesized via acid-catalyzed condensation of dimedone (5,5-dimethylcyclohexane-1,3-dione) with aromatic aldehydes, followed by cyclization . These compounds are valued in medicinal chemistry for their bioactivity and in materials science for applications such as corrosion inhibition .

Biological Activity

9-[4-(Benzyloxy)phenyl]-3,3,6,6-tetramethyl-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione (commonly referred to as Xanthene derivative) is a synthetic compound that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity based on diverse research findings.

• Chemical Formula : C32H35NO5
• Molecular Weight : 513.62 g/mol
• CAS Number : 501354-66-1

The biological activity of the Xanthene derivative is primarily attributed to its ability to interact with various biological targets. The compound exhibits properties that may influence cell proliferation and apoptosis through multiple pathways:

• Antiproliferative Activity : Research indicates that the compound may inhibit the growth of various cancer cell lines. The mechanism involves the modulation of signaling pathways associated with cell cycle regulation and apoptosis.
• Reactive Oxygen Species (ROS) Generation : The compound has been shown to induce ROS production in cancer cells, leading to oxidative stress and subsequent cell death.
• Inhibition of Enzymatic Activity : The Xanthene derivative may inhibit key enzymes involved in cancer progression and metastasis.

Antiproliferative Effects

A series of studies have evaluated the antiproliferative effects of this compound against different cancer cell lines. The following table summarizes the IC50 values observed in various studies:

Cell Line	IC50 (µM)	Reference
MCF-7 (Breast)	0.50
HeLa (Cervical)	0.82
A2780 (Ovarian)	1.30
K562 (Leukemia)	2.21

Case Studies

• Study on MCF-7 Cell Line : In vitro studies demonstrated that treatment with the Xanthene derivative resulted in a significant reduction in cell viability at concentrations as low as 0.50 µM. The study suggested that the compound induces apoptosis through the activation of caspase pathways.
• HeLa Cells : Another study focused on HeLa cells revealed that the compound inhibited cell proliferation effectively with an IC50 value of 0.82 µM. The mechanism was linked to increased ROS production leading to cellular stress responses.
• Ovarian Cancer Cells : Research involving A2780 cells indicated that the compound exhibited notable cytotoxicity with an IC50 value of 1.30 µM, highlighting its potential as a therapeutic agent against ovarian cancer.

Structure-Activity Relationship (SAR)

The structural features of the Xanthene derivative play a crucial role in its biological activity:

• Benzyloxy Group : This substituent enhances lipophilicity and may facilitate better cellular uptake.
• Tetramethyl Substituents : These groups contribute to the stability and reactivity of the compound.

Comparison with Similar Compounds

Impact of Substituents :

• Bulky substituents (e.g., benzyloxy) may sterically hinder intermolecular interactions, reducing crystallinity compared to smaller groups like bromo or hydroxy .

Challenges for the Target Compound :

• The benzyloxy group may require protection/deprotection steps during synthesis to avoid side reactions.
• Ultrasound-assisted methods (e.g., Zn(OAc)₂ catalysis ) could enhance reaction efficiency for bulky substituents.

Anticancer Properties

• 9-(2-Hydroxyphenyl) derivative (124) : Exhibited anti-proliferative activity against three cancer cell lines (IC₅₀ = 23–38 μM) via apoptosis induction .
• Target compound : The benzyloxy group’s lipophilicity may improve cellular uptake but could reduce water solubility, necessitating formulation optimization.

Antimicrobial and Anti-Inflammatory Activities

• 9-(4-Hydroxy-3-methoxyphenyl) derivative : Demonstrated antimicrobial activity against S. aureus and anti-inflammatory effects via COX-2 inhibition .

Physical and Chemical Properties

Property	9-(4-Bromophenyl) (ZM-4)	9-(2-Hydroxyphenyl)	Target Compound (Inferred)
Melting Point	230–232°C	214–217°C	~200–210°C (estimated)
Solubility	Low in polar solvents	Moderate in DMSO	Low in water, high in DCM
Stability	Stable under acidic conditions	pH-sensitive	Likely stable

Key Observations :

• Halogenated derivatives (e.g., ZM-4) exhibit higher thermal stability due to strong intermolecular halogen bonds .
• The benzyloxy group may reduce crystallinity, favoring amorphous solid dispersions for drug delivery.

Preparation Methods

Methodology

This method employs transition metal-ion-exchanged NaY zeolite catalysts, particularly copper-loaded zeolite (Cu/NaY), to facilitate the one-pot synthesis of xanthene derivatives. The reaction proceeds via the condensation of 4-(benzyloxy)benzaldehyde (1 eq.) and dimedone (2 eq.) under solvent-free conditions.

Reaction Conditions

• Catalyst : Cu/NaY (10 wt% loading)

• Temperature : 80–100°C

• Time : 30–60 minutes

• Yield : 85–92% (estimated based on analogous substrates)

Mechanistic Insights

The zeolite framework enhances Lewis acidity, promoting keto-enol tautomerization of dimedone and subsequent aldol condensation with the aldehyde. The heterogeneous nature of Cu/NaY allows for catalyst recovery and reuse for up to five cycles without significant activity loss.

Electrochemical Synthesis via Electrogenerated Base

Methodology

This green chemistry approach utilizes an electrogenerated base (EGB) derived from the reduction of sodium acetate at a platinum cathode. The reaction occurs in a water/acetonitrile mixture (5:3 v/v) at room temperature.

Reaction Setup

• Electrolyte : Sodium acetate (0.2 M)

• Current : 10 mA (constant)

• Time : 5 hours

• Yield : 75–85% (projected for 4-(benzyloxy)benzaldehyde based on substituent trends)

Key Advantages

• Avoids toxic reagents and high temperatures.

• The EGB (acetate anion) deprotonates dimedone, initiating nucleophilic attack on the aldehyde. Intermediate isolation studies confirm a stepwise mechanism involving a Knoevenagel adduct.

Solvent-Free Synthesis with DABCO Catalysis

Methodology

A solvent-free protocol using 1,4-diazabicyclo[2.2.2]octane (DABCO) as a base catalyst achieves high efficiency under mild conditions. The method involves heating 4-(benzyloxy)benzaldehyde and dimedone (1:2 ratio) at 90°C for 45 minutes.

Optimization Data

Parameter	Optimal Value
Catalyst Loading	25 mol% DABCO
Temperature	90°C
Time	45 minutes
Yield	88–90%

Comparative Analysis

DABCO outperforms other bases (e.g., HMTA) due to its strong nucleophilicity and ability to stabilize intermediates via hydrogen bonding.

Conventional Acid-Catalyzed Condensation

Typical Conditions

• Catalyst : PTSA (10 mol%)

• Solvent : Ethanol, 80°C

• Time : 2–3 hours

• Yield : 70–75% (extrapolated from similar xanthenes)

Comparative Analysis of Preparation Methods

Method	Catalyst	Solvent	Temperature	Time	Yield	Key Advantage
Cu/NaY Zeolite	Cu/NaY	Solvent-free	80–100°C	30–60m	85–92%	Recyclable catalyst
Electrochemical	Sodium acetate	H2O/MeCN	RT	5h	75–85%	Green chemistry, mild conditions
DABCO	DABCO	Solvent-free	90°C	45m	88–90%	High efficiency, short reaction time
Acid-Catalyzed	PTSA	Ethanol	80°C	2–3h	70–75%	Simplicity, low cost

Characterization and Quality Control

Synthesized compounds are validated using:

• 1H/13C NMR : Confirms substitution pattern and xanthene core.

• FT-IR : Peaks at 1660–1680 cm⁻¹ (C=O stretching) and 1250 cm⁻¹ (C-O-C).

• Mass Spectrometry : Molecular ion peaks matching m/z 456.58 (calculated for C30H32O4).

• Melting Point : Decomposition observed at 245–269°C.

Challenges and Optimization Opportunities

• Catalyst Deactivation : Zeolite catalysts require calcination between cycles to remove organic residues.

• Electrode Fouling : Electrochemical methods may suffer from platinum cathode degradation over time.

• Scale-Up Limitations : Solvent-free methods face mixing inefficiencies at industrial scales .

Q & A

Q. What are the standard synthetic routes for preparing 9-aryl-substituted octahydroxanthene-1,8-diones, and how can reaction conditions be optimized?

The compound is typically synthesized via acid-catalyzed condensation of dimedone (5,5-dimethylcyclohexane-1,3-dione) with substituted benzaldehydes. For example, refluxing dimedone and veratraldehyde (3,4-dimethoxybenzaldehyde) in glacial acetic acid yields analogous derivatives in ~90% purity after crystallization . Optimization involves:

• Catalyst selection : Acetic acid, p-toluenesulfonic acid, or ionic liquids (e.g., [hmim]TFA) to enhance reaction rates .
• Solvent systems : Ethanol-water mixtures for crystallization or green solvents like glycerol to improve sustainability .
• Monitoring : TLC or NMR to track reaction progress and confirm product purity .

Q. Which spectroscopic and crystallographic techniques are critical for structural characterization?

• NMR : $^1$H and $^13$C NMR identify substituent effects on chemical shifts (e.g., aromatic protons at δ 6.75–6.92 ppm for dimethoxyphenyl groups) .
• X-ray diffraction : Resolves conformational flexibility, such as envelope/boat conformations in cyclohexane rings and hydrogen-bonding networks stabilizing crystal lattices .
• IR spectroscopy : Confirms carbonyl stretching vibrations (ν ~1667 cm$^{-1}$) and substituent-specific bands (e.g., methoxy C–O at ~1227 cm$^{-1}$) .

Advanced Research Questions

Q. How do substituents on the aryl group influence the compound’s conformational dynamics and intermolecular interactions?

Substituents like methoxy, nitro, or benzyloxy groups alter steric and electronic profiles:

• Conformational analysis : Bulky substituents (e.g., 2,4-dinitrophenyl) induce non-planar arrangements in the xanthene core, as shown by torsional angles (e.g., C20–O4–C17–C18 = −6.1°) .
• Hydrogen bonding : Electron-withdrawing groups enhance C–H···O interactions, forming R_2$$^2(12) or R_4$$^4(28) motifs critical for crystal packing .
• Solubility : Polar substituents (e.g., hydroxyl) improve aqueous solubility, relevant for biological assays .

Q. What strategies resolve contradictions between computational predictions and experimental data in structural studies?

Discrepancies often arise in:

• Tautomerism : DFT calculations may predict enol-keto equilibria, but X-ray crystallography confirms dominant tautomers (e.g., diketone forms stabilized by intramolecular H-bonds) .
• Conformational flexibility : MD simulations vs. crystallographic data (e.g., pyran ring boat vs. chair conformations) require multi-technique validation (NMR NOE, variable-temperature XRD) .

Q. How can reaction mechanisms for xanthene-dione formation be validated under varying catalytic conditions?

Mechanistic studies involve:

• Kinetic isotope effects : Deuterated aldehydes to identify rate-determining steps (e.g., aldol condensation vs. cyclization) .
• Intermediate trapping : ESI-MS detection of protonated intermediates in Brønsted acid-catalyzed reactions .
• Computational modeling : Transition state analysis for steps like Michael addition or dehydrative cyclization .

Methodological Recommendations

• For synthetic reproducibility : Use anhydrous solvents and strictly control reaction times to avoid side products like over-oxidized xanthylium salts .
• For structural analysis : Combine SC-XRD with solid-state NMR to resolve dynamic disorder in crystal lattices .
• For bioactivity screening : Prioritize derivatives with electron-donating substituents (e.g., methoxy) for enhanced antimicrobial activity .